Cas no 2172188-54-2 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid
• CAS No: 2172188-54-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6341104
• PubChem ID: 165458584
• Update Time: 2025-05-23

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid
• EN300-1490487
• 2172188-54-2
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C25H28N2O6/c1-24(32,13-21(28)29)15-26-22(30)25(11-6-12-25)27-23(31)33-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20,32H,6,11-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： ICGBSXFOARHLRY-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C)(CC(=O)O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid

Compound CAS No. 2172188-54-2: A Comprehensive Overview

The compound with CAS No. 2172188-54-2, named 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-hydroxy-3-methylbutanoic acid, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by the presence of a cyclobutyl group attached to a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The cyclobutyl formamido moiety adds complexity to the molecule, enhancing its potential for interaction with biological targets. Additionally, the 3-hydroxy-3-methylbutanoic acid component introduces hydrophilic properties, which may influence the compound's solubility and bioavailability.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry, as they often exhibit unique pharmacokinetic profiles and improved target affinity compared to their non-cyclic counterparts. The integration of the Fmoc group in this molecule not only serves as a protective function during synthesis but also contributes to the overall stability and functionality of the compound.

In terms of synthesis, researchers have employed advanced methodologies to construct this complex molecule. The use of peptide coupling reagents and protecting group strategies has been pivotal in achieving high yields and maintaining the integrity of the molecule during the synthesis process. These techniques underscore the importance of precise chemical engineering in creating molecules with intricate architectures.

From a biological standpoint, this compound has shown potential in modulating various cellular pathways, particularly those involving protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and targeting them has become a focal point in drug discovery due to their role in diseases such as cancer, neurodegenerative disorders, and inflammation.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, providing insights into its binding affinities and selectivity towards specific targets. These studies have revealed that the cyclobutyl formamido group plays a crucial role in stabilizing interactions with target proteins, thereby enhancing its therapeutic potential.

Furthermore, preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates. These attributes are essential for developing drugs that can achieve effective concentrations at target sites while minimizing systemic toxicity.

In conclusion, CAS No. 2172188-54-2 represents a cutting-edge advancement in organic chemistry with significant implications for drug development. Its unique structure, synthetic accessibility, and promising biological activities make it a valuable candidate for further exploration in therapeutic applications.